Cas no 1305324-86-0 (3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 1305324-86-0
• MF: C₈H₃F₃I₂N₂
• MW: 437.926976442337
• MDL: MFCD20487021
• CID: 4693301
• Update Time: 2023-11-22

3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• KM5376
• 3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 3,4-Diiodo-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine

• MDL： MFCD20487021
• Inchi： 1S/C8H3F3I2N2/c9-8(10,11)3-1-14-7-5(6(3)13)4(12)2-15-7/h1-2H,(H,14,15)
• InChI Key： ZLYKZZFHRXJRHH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C2C=1C(=CN2)I

Computed Properties

• Exact Mass: 437.834
• Monoisotopic Mass: 437.834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7